Cas no 57968-50-0 ((5R,6S)-5,6-dihydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione)

• Product name: (5R,6S)-5,6-dihydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione
• CAS No: 57968-50-0
• MF: C₅H₈N₂O₄
• MW: 160.12802
• CID: 1607789
• PubChem ID: 148816

(5R,6S)-5,6-dihydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• (5R,6S)-5,6-dihydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, dihydro-5,6-dihydroxy-5-methyl-, (5R-cis)-
• 57968-50-0
• 2,4(1H,3H)-Pyrimidinedione, dihydro-5,6-dihydroxy-5-methyl-, (5R-trans)-
• trans-5R,6R-Thymine glycol
• cis-5,6-dihydroxy-5,6-dihydrothymine
• SCHEMBL14687576
• DTXSID00206702

• Inchi： InChI=1S/C5H8N2O4/c1-5(11)2(8)6-4(10)7-3(5)9/h2,8,11H,1H3,(H2,6,7,9,10)/t2-,5+/m0/s1
• InChI Key： GUKSGXOLJNWRLZ-JLAZNSOCSA-N
• SMILES： CC1(C(NC(=O)NC1=O)O)O

Computed Properties

• Exact Mass: 160.04844
• Monoisotopic Mass: 160.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų
• XLogP3: -2

Experimental Properties

• PSA: 98.66